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Compound of Interest

Compound Name: 2,2,4,4,5-Pentamethylhexane

CAS No.: 60302-23-0

Cat. No.: B14619893

Get Quote

An In-Depth Technical Guide to the Physical Properties of 2,2,4,4,5-Pentamethylhexane

Introduction
2,2,4,4,5-Pentamethylhexane is a branched-chain alkane, a class of saturated hydrocarbons

that are fundamental structures in organic chemistry. As a C11 hydrocarbon, its physical

properties are of interest to researchers in various fields, including materials science and

theoretical chemistry, for understanding structure-property relationships. This guide provides a

comprehensive overview of the known physical characteristics of 2,2,4,4,5-
pentamethylhexane, intended for researchers, scientists, and professionals in drug

development who may use such molecules as reference compounds or in synthetic

applications.

Core Physical Properties
The physical properties of 2,2,4,4,5-pentamethylhexane are crucial for its handling, storage,

and application in experimental settings. A summary of these properties is presented below.
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Property Value

Molecular Formula C₁₁H₂₄[1][2][3][4]

Molecular Weight 156.31 g/mol [1][2][5]

CAS Registry Number 60302-23-0[1][2][3][4]

Boiling Point 175.5 °C at 760 mmHg[2][6]

Density 0.742 g/cm³[2][6]

Refractive Index 1.416[2][6]

Flash Point 54.4 °C[2][6]

Vapor Pressure 1.54 mmHg at 25 °C[2][6]

Detailed Analysis of Physical Characteristics
Molecular Structure and Identification
The arrangement of atoms in 2,2,4,4,5-pentamethylhexane dictates its physical behavior. It

has a hexane backbone with five methyl group substitutions at the 2, 2, 4, 4, and 5 positions.

Key Identifiers:

IUPAC Name: 2,2,4,4,5-pentamethylhexane[5]

InChI: InChI=1S/C11H24/c1-9(2)11(6,7)8-10(3,4)5/h9H,8H2,1-7H3[1][2][3]

InChIKey: JQFZWBZEZYOCQL-UHFFFAOYSA-N[1][3][5]

Canonical SMILES: CC(C)C(C)(C)CC(C)(C)C[4]

Caption: Molecular structure of 2,2,4,4,5-pentamethylhexane.

Boiling Point
The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 2,2,4,4,5-pentamethylhexane, the boiling point is

175.5 °C at standard atmospheric pressure (760 mmHg)[2][6]. The relatively high boiling point
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for a C11 alkane is a result of its molecular weight and the branching of the carbon chain,

which affects intermolecular van der Waals forces.

Density
Density is a measure of mass per unit volume. The density of 2,2,4,4,5-pentamethylhexane is

reported to be 0.742 g/cm³[2][6]. This value is typical for a branched alkane of this molecular

weight and indicates that it is less dense than water.

Refractive Index
The refractive index of a material is a dimensionless number that describes how fast light

travels through it. For 2,2,4,4,5-pentamethylhexane, the refractive index is 1.416[2][6]. This

property is often used in the identification and purity assessment of liquid organic compounds.

Solubility
As a nonpolar alkane, 2,2,4,4,5-pentamethylhexane is expected to be insoluble in polar

solvents like water but soluble in nonpolar organic solvents such as other hydrocarbons,

ethers, and chlorinated hydrocarbons. This is a critical consideration for its use in solvent

systems and extraction processes.

Experimental Protocol: Determination of Boiling
Point
The boiling point is a fundamental physical property that can be determined through several

experimental techniques. A common method is distillation.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: A sample of 2,2,4,4,5-pentamethylhexane is placed in the round-

bottom flask, along with boiling chips to ensure smooth boiling.

Heating: The sample is gradually heated.
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Temperature Reading: The temperature is monitored. The boiling point is the temperature at

which the liquid and vapor phases are in equilibrium, and this temperature remains constant

during the distillation of a pure substance.

Data Collection: The temperature at which a steady stream of distillate is collected is

recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling

point varies with pressure.

Assemble Distillation Apparatus Add Sample and Boiling Chips to Flask Gradually Heat the Sample Monitor Temperature Record Stable Temperature During Distillation Record Atmospheric Pressure Correct Boiling Point if Necessary

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2,2,4,4,5-pentamethylhexane is not readily

available, general precautions for handling branched alkanes should be followed. These

compounds are typically flammable and may cause skin and eye irritation. It is recommended

to handle them in a well-ventilated area and to wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. A safety data sheet for a related

compound, 2,2,4,6,6-pentamethylheptane, indicates that similar compounds are flammable

liquids and may be harmful if swallowed due to aspiration risk[7].

Conclusion
The physical properties of 2,2,4,4,5-pentamethylhexane are well-defined and consistent with

those of other branched alkanes of similar molecular weight. Understanding these properties is

essential for its safe handling and effective use in research and development. The data

presented in this guide, including its boiling point, density, and refractive index, provide a solid

foundation for its application in various scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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